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To the intended audience of researchers, scientists, and drug development professionals: This
guide has been developed to provide a comprehensive overview of the safety, handling, and
emergency protocols for Methyl 3-nitrobenzoate (CAS No. 618-95-1). It is critical to note that
this document addresses Methyl 3-nitrobenzoate as a surrogate for the originally requested
Methyl 3-(3-nitrophenoxy)benzoate. Despite extensive searches, a specific Safety Data
Sheet (SDS) for Methyl 3-(3-nitrophenoxy)benzoate could not be located. While these
compounds share structural similarities, their physicochemical and toxicological properties may
differ significantly. Therefore, the information herein should be used as a comprehensive
example of a safety guide and not as a direct substitute for the safety data of Methyl 3-(3-
nitrophenoxy)benzoate.

Section 1: Compound Profile and Hazard
Identification

Methyl 3-nitrobenzoate is a crystalline powder, appearing as white to slightly pale yellow, with a
melting point of approximately 78-80°C and a boiling point of 279°C.[1][2] While it is a valuable
intermediate in organic synthesis, its handling requires a thorough understanding of its
potential hazards.
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GHS Classification and Precautionary Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. While some suppliers do not
classify Methyl 3-nitrobenzoate as a hazardous substance under OSHA's Hazard
Communication Standard (29 CFR 1910.1200), others indicate potential hazards that warrant
caution.[3] A conservative approach, integrating information from multiple sources, is prudent
for laboratory safety.

Potential Hazards:

Acute Toxicity: While extensive data is unavailable, it is considered harmful if swallowed.

Skin and Eye Irritation: May cause irritation upon contact.

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[4]

Sensitization: Prolonged or repeated exposure may cause allergic reactions in certain
sensitive individuals.[2]

Precautionary Measures:

e Prevention: Avoid breathing dust. Wash hands thoroughly after handling. Wear protective
gloves, eye protection, and face protection.[5]

» Response: In case of contact with eyes, rinse cautiously with water for several minutes. If
skin irritation occurs, get medical advice/attention. If inhaled, remove the person to fresh air.

[1]
o Storage: Store in a well-ventilated place. Keep the container tightly closed.[1]

» Disposal: Dispose of contents/container in accordance with local, regional, national, and
international regulations.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Methyl 3-nitrobenzoate is provided in
the table below. This information is crucial for designing safe experimental setups and for risk
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assessment in case of a spill or fire.

Property Value Source
Molecular Formula C8H7NO4 [3]
Molecular Weight 181.15 g/mol [3]

White to slightly pale yellow
Appearance [1]
crystal - powder

Melting Point 78-80°C [2]
Boiling Point 279 °C [2]
Water Solubility Insoluble [3]
Log Pow (n-octanol/water) 1.273 [2]

Section 2: Exposure Controls and Personal
Protection

Engineering controls and Personal Protective Equipment (PPE) are fundamental to minimizing
exposure to Methyl 3-nitrobenzoate in a laboratory setting.

Engineering Controls

o Ventilation: Handling should be performed in a well-ventilated area.[1] A local exhaust
ventilation system, such as a chemical fume hood, is recommended to control the dispersion
of dust and vapors.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for preventing direct contact with the compound.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[6]

e Skin Protection:
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o Gloves: Handle with chemical-resistant gloves that have been inspected prior to use.[6]
The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the
standard EN 374 derived from it.[6]

o Protective Clothing: Wear impervious clothing to prevent skin contact.[6]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a full-
face respirator with an appropriate cartridge should be used.[6] For nuisance exposures to
dust, a P95 (US) or P1 (EU EN 143) particle respirator may be sufficient.[4]

Experimental Workflow for Safe Handling of Methyl 3-nitrobenzoate
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Caption: Workflow for the safe handling of Methyl 3-nitrobenzoate.
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Section 3: Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[6]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor.[6]

o Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Specific Hazards: Upon combustion, it may decompose to generate poisonous fumes,
including carbon monoxide, carbon dioxide, and nitrogen oxides (NOXx).[1]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Accidental Release Measures

o Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Use
personal protective equipment, including chemical-impermeable gloves. Ensure adequate
ventilation and remove all sources of ignition.[6]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.

o Methods for Cleaning Up: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[6]
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Adhered or collected material should be promptly disposed of in accordance with appropriate
laws and regulations.

Logical Relationship for Spill Response
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Caption: Decision flow for responding to a spill of Methyl 3-nitrobenzoate.

Section 4: Handling, Storage, and Stability

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b8683967/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-safe-handling-of-methyl-3-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8683967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proper handling and storage are essential for maintaining the integrity of Methyl 3-
nitrobenzoate and ensuring a safe laboratory environment.

Handling

e Handle in a well-ventilated place.

Wear suitable protective clothing.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent fire caused by electrostatic discharge steam.

Storage

o Store the container tightly closed in a dry, cool, and well-ventilated place.
o Store apart from foodstuff containers or incompatible materials.

e Incompatible materials include strong bases and oxidizing agents.[1][3]

Stability and Reactivity

 Stability: Stable under recommended storage conditions.[3]
o Conditions to Avoid: Excess heat and dust formation.[3]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (C0O2).[3]

Section 5: Toxicological and Ecological Information
Toxicological Information

» Acute Toxicity: No comprehensive data is available.[1]
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» Skin Corrosion/Irritation: No data available.[1]
» Serious Eye Damage/Irritation: No data available.[1]

» Respiratory or Skin Sensitization: Prolonged or repeated exposure may cause allergic
reactions in certain sensitive individuals.[2]

o Germ Cell Mutagenicity: No data available.[1]

» Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by
IARC.[4]

e Reproductive Toxicity: No data available.[1]

Ecological Information

o Toxicity: No data is available for toxicity to fish, daphnia, algae, or microorganisms.
o Persistence and Degradability: No data available.

e Bioaccumulative Potential: No data available.

» Mobility in Soil: No data available.

Due to the lack of comprehensive ecological data, discharge into the environment must be
avoided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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